1-Bromo-3-(3,4-dichlorophenyl)-3-methylbutan-2-one

• Molecular Formula: C11H11BrCl2O
• Molecular Weight: 310.01 g/mol
• IUPAC Name: 1-bromo-3-(3,4-dichlorophenyl)-3-methylbutan-2-one
• InChI: InChI=1S/C11H11BrCl2O/c1-11(2,10(15)6-12)7-3-4-8(13)9(14)5-7/h3-5H,6H2,1-2H3
• InChI Key: ZLDPQAZOHZSZGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=C(C=C1)Cl)Cl)C(=O)CBr

Description

1-Bromo-3-(3,4-dichlorophenyl)-3-methylbutan-2-one is a useful research compound. Its molecular formula is C11H11BrCl2O and its molecular weight is 310.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of bromine (1.84 ml) in ether (25 ml) was added dropwise over 1 hour at ambient temperature to a stirred solution of 3-(3,4-dichlorophenyl)-3-methylbutan-2-one (8.24 g) in ether (250 ml). After the addition was complete and the bromine colour had dissipated, the mixture was stirred at ambient temperature for a further 30 minutes then it was washed with water (100 ml), saturated aqueous sodium hydrogen carbonate solution (2×100 ml) and water (100 ml), dried (MgSO4), and the solvent removed in vacuo to give 1-bromo-3-(3,4-dichlorophenyl)-3 methylbutan-2-one as an oil (9.57 g) which was used without purification.

Synthesis routes and methods II

Procedure details

Tetrabutylammonium tribromide (20.4 g, 41.5 mmol) was added to a solution of 3-(3,4-dichlorophenyl)-3-methylbutan-2-one (9.60 g, 41.5 mmol) in MeOH-DCM (160 mL, 1:2, v/v). After stirring 24 h, the reaction mixture was concentrated under reduced pressure and then combined with EtOAc (80 mL). The organic layer was washed with H2O (50 mL), 1N HCl (50 mL), and H2O (20 mL) successively. The organic layer was washed with brine, dried over Na2SO4, and concentrated. Purification by column chromatography afforded 1-bromo-3-(3,4-dichlorophenyl)-3-methylbutan-2-one (11.8 g, 91%). 1H NMR (400 MHz, CDCl3) δ 7.45 (d, 1H), 7.38 (d, 1H), 7.08 (d, 1H), 3.86 (s, 2H), 1.56 (s, 6H).